Cas no 573-17-1 (9-Bromophenanthrene)

• Product Name: 9-Bromophenanthrene
• CAS No: 573-17-1
• MF: C₁₄H₉Br
• MW: 257.125262975693
• MDL: MFCD00001174
• CID: 38411
• PubChem ID: 11309
• Update Time: 2025-05-24

9-Bromophenanthrene Chemical and Physical Properties

Names and Identifiers

• 9-Bromophenanthrene
• 9-bromo-phenanthren
• 9-Phenanthryl bromide
• 9-Phenathryl bromide
• 9-Bromophenathrene
• Phenanthrene, 9-bromo-
• 9-Bromo-phenanthrene
• 9-Br-Phenanterene
• 9-Br-phenanthrene
• 9-monobromophenanthrene
• 9-phenanthrenyl bromide
• EINECS 209-351-6
• PHENANTHRENE,9-BROMO
• NSC 400708
• FT-0621632
• NSC400708
• W-105473
• EN300-243226
• DTXSID4049321
• SCHEMBL184768
• DS-18399
• B0838
• N4XAW27Z35
• NS00033685
• BRN 1869927
• 573-17-1
• AI3-03652
• CAS-573-17-1
• 9-Bromphenanthren
• SB66961
• Tox21_202933
• NCGC00260479-01
• DTXCID9029277
• CHEMBL3188808
• UNII-N4XAW27Z35
• CS-W012551
• SY033186
• A831390
• AC-1653
• 9-Bromophenanthrene, 96%
• NSC-400708
• MFCD00001174
• AKOS005137885
• 9-bromanylphenanthrene
• DB-053033
• 9-Phenanthryl Bromide; NSC 400708

• MDL： MFCD00001174
• Inchi： 1S/C14H9Br/c15-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14/h1-9H
• InChI Key： RSQXKVWKJVUZDG-UHFFFAOYSA-N
• SMILES： BrC1C=C2C=CC=CC2=C2C=CC=CC2=1
• BRN： 1869927

Computed Properties

• Exact Mass: 255.98900
• Monoisotopic Mass: 255.988763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals
• Density: 1.4251 (rough estimate)
• Melting Point: 62.0 to 67.0 deg-C
• Boiling Point: 225°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6404 (estimate)
• Solubility: chloroform: 50 mg/mL, clear
• PSA: 0.00000
• LogP: 4.75550
• Solubility: Soluble in acetic acid, carbon disulfide.

9-Bromophenanthrene Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8
• RTECS：SF7197000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 9-Bromophenanthrene

9-Bromophenanthrene (CAS No. 573-17-1): A Comprehensive Overview

9-Bromophenanthrene (CAS No. 573-17-1) is a versatile compound with significant applications in various fields, including organic synthesis, materials science, and pharmaceutical research. This aromatic compound, characterized by its unique structure and properties, has garnered considerable attention in recent years due to its potential in developing novel materials and therapeutic agents.

The molecular formula of 9-Bromophenanthrene is C₁₄H₉Br, and it has a molecular weight of 243.12 g/mol. The compound consists of a phenanthrene core with a bromine atom substituted at the 9-position. This substitution imparts unique chemical and physical properties to the molecule, making it an attractive candidate for a wide range of applications.

In the realm of organic synthesis, 9-Bromophenanthrene serves as a valuable building block for the synthesis of complex organic molecules. Its reactivity and stability make it an ideal starting material for various synthetic transformations, including cross-coupling reactions, electrophilic aromatic substitutions, and nucleophilic aromatic substitutions. Recent studies have demonstrated the utility of 9-Bromophenanthrene in the synthesis of functionalized phenanthrenes, which are important intermediates in the production of pharmaceuticals and advanced materials.

The physical properties of 9-Bromophenanthrene are also noteworthy. It is a solid at room temperature with a melting point of approximately 168-170°C. The compound is slightly soluble in water but exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and toluene. These solubility characteristics facilitate its use in various chemical reactions and processes.

In materials science, 9-Bromophenanthrene has shown promise as a precursor for the development of functional materials with unique electronic and optical properties. Research has focused on using this compound to create conjugated polymers and small molecules for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The bromine substituent can be readily replaced with other functional groups, allowing for fine-tuning of the material's properties to meet specific application requirements.

In the pharmaceutical industry, 9-Bromophenanthrene has been explored for its potential therapeutic applications. Studies have investigated its use as a scaffold for the development of new drugs targeting various diseases. For instance, derivatives of 9-Bromophenanthrene have shown promising antitumor activity against certain cancer cell lines. Additionally, research has explored its potential as an inhibitor of specific enzymes involved in disease pathways.

The environmental impact of 9-Bromophenanthrene is another area of interest. While it is not classified as a hazardous substance under current regulations, ongoing research aims to understand its behavior in the environment and potential ecological effects. This knowledge is crucial for ensuring its safe use and disposal.

Safety considerations are essential when handling 9-Bromophenanthrene. It is recommended to follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Proper ventilation should be maintained when working with this compound to minimize exposure risks.

In conclusion, 9-Bromophenanthrene (CAS No. 573-17-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and properties make it an invaluable tool for researchers in organic synthesis, materials science, and pharmaceutical development. As ongoing research continues to uncover new applications and insights into its behavior, the importance of this compound is likely to grow further.